Cas no 67411-25-0 (1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-)

1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl- structure
67411-25-0 structure
Product Name:1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-
CAS No:67411-25-0
MF:C6H10OS2
MW:162.272999286652
CID:394895
PubChem ID:526183
Update Time:2025-04-19

1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-
    • 3a-methyl-6,6a-dihydro-5H-[1,3]dithiolo[4,5-b]furan
    • DTXSID40335585
    • 1-methylbicyclo[3.3.0]-2,4-dithia-8-oxaoctane
    • NMEFNVFVAKLNKO-UHFFFAOYSA-N
    • 67411-25-0
    • Inchi: 1S/C6H10OS2/c1-6-5(2-3-7-6)8-4-9-6/h5H,2-4H2,1H3
    • InChI Key: NMEFNVFVAKLNKO-UHFFFAOYSA-N
    • SMILES: S1CSC2CCOC12C

Computed Properties

  • Exact Mass: 162.01730729g/mol
  • Monoisotopic Mass: 162.01730729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.8Ų
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